1-(difluoromethyl)-4-methoxybenzene
Overview
Description
1-(Difluoromethyl)-4-methoxybenzene, also known as 4-methoxy-1-(difluoromethyl)benzene, is an organic compound with the molecular formula C7H6F2O. It is an aromatic compound and a derivative of benzene, with two fluorine atoms and one methoxy group attached to the benzene ring. This compound has several applications in scientific research, including as a reagent in the synthesis of other compounds, as a catalyst in chemical reactions, and as a fluorescent dye in biological studies.
Scientific Research Applications
Electrochemical Reduction and Environmental Implications
Research has explored the electrochemical reduction of methoxychlor, a compound closely related to 1-(difluoromethyl)-4-methoxybenzene, highlighting its significance in environmental chemistry. McGuire et al. (2016) studied the reduction of methoxychlor at various cathodes, providing insights into its potential environmental degradation pathways (McGuire et al., 2016). A similar study by McGuire et al. (2016) in the Journal of Electroanalytical Chemistry investigated the catalytic reduction of methoxychlor, further emphasizing its relevance in environmental pollutant degradation (McGuire et al., 2016).
Chemical Reactions and Molecular Interactions
Koshcheev et al. (2017) reported on the reactions of 1-(difluoromethanesulfinyl)pentafluorobenzene with various nucleophiles, a study significant for understanding the reactivity of fluorinated methoxybenzenes (Koshcheev et al., 2017). Additionally, Palusiak and Grabowski (2002) focused on the properties of methoxybenzene and its complexes, shedding light on the hydrogen bonding capabilities of the methoxy group, an aspect relevant to 1-(difluoromethyl)-4-methoxybenzene (Palusiak & Grabowski, 2002).
Applications in Organic Synthesis and Material Science
The work of Gitkis and Becker (2006) on the electrochemical thiocyanation of methoxybenzene, a structure similar to 1-(difluoromethyl)-4-methoxybenzene, is crucial for understanding its potential applications in organic synthesis (Gitkis & Becker, 2006). Furthermore, the research by Zhu et al. (2010) on the synthesis of dichloro-methoxybenzenes from trichlorobenzene and sodium methoxide provides valuable insights into the synthetic utility of methoxybenzene derivatives (Wang et al., 2010).
Environmental and Atmospheric Studies
Studies like those of Sun et al. (2016), which explored the gas phase reaction of methoxybenzene with ozone, are crucial for understanding the atmospheric behavior of similar compounds, including 1-(difluoromethyl)-4-methoxybenzene (Sun et al., 2016). Seitz and Ram (2000) examined the occurrence of volatile methoxybenzene compounds in grains, potentially linking to the environmental fate of similar compounds (Seitz & Ram, 2000).
properties
IUPAC Name |
1-(difluoromethyl)-4-methoxybenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F2O/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5,8H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNZBAHINXSRPNN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40348736 |
Source
|
| Record name | 1-(difluoromethyl)-4-methoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40348736 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Difluoromethyl)-4-methoxybenzene | |
CAS RN |
658-17-3 |
Source
|
| Record name | 1-(difluoromethyl)-4-methoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40348736 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(difluoromethyl)-4-methoxybenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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